Cas no 1354008-21-1 ([Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid)

• Product Name: [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid
• CAS No: 1354008-21-1
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 2155789
• Update Time: 2025-11-04

[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [Ethyl-((s)-1-methyl-piperidin-3-yl)-amino]-acetic acid
• (S)-2-(Ethyl(1-methylpiperidin-3-yl)amino)acetic acid
• AM96127
• [ethyl-((S)-1-methylpiperidin-3-yl)amino]acetic acid
• [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid

• Inchi： 1S/C10H20N2O2/c1-3-12(8-10(13)14)9-5-4-6-11(2)7-9/h9H,3-8H2,1-2H3,(H,13,14)/t9-/m0/s1
• InChI Key： IFMJEFXWVZNZQO-VIFPVBQESA-N
• SMILES： OC(CN(CC)[C@@H]1CN(C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Topological Polar Surface Area: 43.8

Additional information on [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid

Comprehensive Guide to [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1): Properties, Applications, and Market Insights

[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) is a specialized chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, featuring an ethyl-amino acetic acid moiety attached to a (S)-1-methyl-piperidin-3-yl group, has garnered attention for its unique structural properties and applications in drug discovery. Researchers and industry professionals frequently search for terms like "chiral building blocks in drug synthesis" or "piperidine derivatives in medicinal chemistry," highlighting the growing demand for such compounds.

The molecular structure of [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) enables it to act as a versatile intermediate in organic synthesis. Its chiral center at the piperidine ring makes it particularly valuable for designing enantioselective compounds, a hot topic in modern pharmaceutical development. Recent trends in green chemistry and sustainable synthesis have increased interest in this compound, as it can be used to reduce waste in multi-step synthetic processes. Questions like "how to optimize chiral compound synthesis" or "applications of piperidine derivatives in CNS drugs" reflect current market inquiries.

In biochemical applications, [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) has shown promise as a ligand for receptor studies. The compound's ability to interact with various biological targets stems from its hydrogen bonding capacity through the acetic acid group and steric interactions from the methyl-piperidine moiety. These properties align with current research trends focusing on neurotransmitter analogs and GPCR modulators, addressing common search queries such as "novel approaches to neurological drug design".

The pharmaceutical industry values [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) for its potential in developing central nervous system (CNS) therapeutics. Its structural similarity to various bioactive molecules makes it a candidate for creating new antidepressants or cognitive enhancers, topics frequently searched in relation to mental health pharmaceuticals. The compound's blood-brain barrier permeability characteristics are particularly relevant to researchers investigating "improved drug delivery to the brain".

From a synthetic chemistry perspective, [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) offers advantages in asymmetric synthesis and catalysis. The growing field of organocatalysis has created demand for such chiral compounds, as evidenced by search trends including "chiral auxiliaries in organic synthesis" and "piperidine-based catalysts". The compound's stability under various reaction conditions makes it suitable for multi-component reactions, a technique gaining popularity for efficient molecular construction.

Quality control and analytical characterization of [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) involve advanced techniques such as chiral HPLC and spectroscopic methods. These analytical approaches address common quality concerns in pharmaceutical intermediates, matching search queries like "how to determine enantiomeric purity" and "analytical methods for chiral compounds". The compound's well-defined spectral properties facilitate its identification and purity assessment, crucial for regulatory compliance in drug development.

The market for [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) reflects broader trends in custom synthesis and pharmaceutical outsourcing. With increasing interest in personalized medicine and targeted therapies, demand for specialized intermediates like this compound continues to grow. Business-related searches such as "reliable suppliers of chiral intermediates" and "custom synthesis of pharmaceutical building blocks" demonstrate the commercial relevance of this chemical entity.

Future research directions for [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) may explore its potential in bioconjugation chemistry and prodrug development. These applications align with current pharmaceutical innovations addressing "improved drug targeting" and "reduced side effects", common concerns in therapeutic development. The compound's modular structure allows for various structural modifications, making it adaptable to emerging drug design strategies.

In conclusion, [Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-acetic acid (CAS No. 1354008-21-1) represents an important chiral synthetic intermediate with diverse applications in medicinal chemistry and drug development. Its relevance to current research trends, including enantioselective synthesis and CNS drug discovery, ensures continued scientific and commercial interest. As the pharmaceutical industry evolves toward more targeted and stereoselective therapies, compounds like this will play increasingly vital roles in innovative drug development pipelines.